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Compound of Interest

Compound Name: Benzyl formate

Cat. No.: B089892 Get Quote

Benzyl Formate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of benzyl formate (CAS No. 104-

57-4), a versatile organic ester. The document details its chemical and physical properties,

registry information, synthesis protocols, and key applications, with a focus on its utility in

organic synthesis.

Core Registry and Identification
Benzyl formate, also known as benzyl methanoate or formic acid benzyl ester, is a well-

characterized compound used in various industrial and research settings.[1][2][3] Its primary

identifiers and chemical formula are summarized below.
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Identifier Value Source(s)

CAS Number 104-57-4 [1][2][3][4][5][6][7][8]

EC Number 203-214-4

FEMA Number 2145 [5]

UNII 79GJF97O0Y [2]

Molecular Formula C₈H₈O₂ [4][5][6][8][9]

IUPAC Name benzyl formate [5]

Synonyms

Benzyl methanoate, Formic

acid benzyl ester,

Phenylmethyl formate

[3][5][9]

Physicochemical Properties
Benzyl formate is a colorless liquid recognized by its fruity, floral odor.[1][3][4] It is miscible

with many organic solvents but has low solubility in water.[4] A summary of its key physical and

chemical properties is presented in the following table.

Property Value Source(s)

Molecular Weight 136.15 g/mol [1][4][5][6][8][9]

Boiling Point 202-203 °C [1][4][10][11]

Density 1.081 - 1.088 g/mL at 20-25 °C [1][4][10][11]

Refractive Index ~1.511 at 20 °C [4][10]

Flash Point 82 °C (179.6 °F) - closed cup

Water Solubility Insoluble to slightly soluble [1][4]

Solubility
Soluble in alcohols, ketones,

oils, and other organic solvents
[1][4]

Experimental Protocols
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Synthesis of Benzyl Formate
Benzyl formate is typically synthesized via the esterification of benzyl alcohol with formic acid.

Several methods have been reported, and a representative laboratory-scale protocol is detailed

below.

Method 1: Formylation using Tribromoisocyanuric Acid as a Catalyst[6]

Materials:

Benzyl alcohol (1 mmol)

Formic acid (3 mmol)

Tribromoisocyanuric acid (0.3 mmol, 0.1 g)

Dichloromethane (10 mL)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Procedure:

To a mixture of benzyl alcohol (1 mmol) and formic acid (3 mmol), add tribromoisocyanuric

acid (0.1 g, 0.3 mmol).

Stir the reaction mixture at room temperature for 5 minutes.

Monitor the completion of the reaction using Thin Layer Chromatography (TLC).

Upon completion, add dichloromethane (10 mL) to the reaction mixture and filter the

solution.

Transfer the filtrate to a separatory funnel and extract with deionized water (3 x 10 mL) to

remove unreacted formic acid and other water-soluble impurities.

Dry the organic layer over anhydrous sodium sulfate.
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Evaporate the solvent under reduced pressure to yield the nearly pure benzyl formate.

Method 2: In-situ Formation for Industrial Applications[12]

In some applications, such as in paint stripper formulations, benzyl formate is formed in situ by

reacting benzyl alcohol with formic acid within the formulation.[12] This approach can be more

economical as it utilizes the less expensive starting materials directly.[12] The equilibrium

reaction creates a solvent system comprising benzyl formate, benzyl alcohol, and formic acid,

which has been found to be a superior solvent compared to the individual components alone.

[12]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
The purity and identity of benzyl formate can be determined using GC-MS. While a specific,

detailed protocol for benzyl formate was not found in the provided search results, a general

guideline for the GC-MS analysis of similar compounds, like benzyl alcohol and other esters,

can be adapted.[13][14][15][16][17]

Sample Preparation:

Prepare a stock solution of the benzyl formate sample in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate) at a concentration of approximately 10 µg/mL.[15]

Ensure the sample is free of particulate matter by centrifugation if necessary.[15]

Transfer the clear solution to a GC autosampler vial.

Instrumentation and Conditions (Example):

Gas Chromatograph: Equipped with a mass selective detector.

Column: A non-polar column such as a DB-5MS (30 m x 0.25 mm x 0.25 µm) is suitable.

Injector Temperature: 260 °C.

Carrier Gas: Helium, with a constant flow rate of 1 mL/min.
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Oven Temperature Program: Initial temperature of 60 °C held for 5 minutes, then ramped

to 270 °C at a rate of 35 °C/min, and held for 1 minute.

MS Interface Temperature: 250 °C.

Ionization Mode: Electron Ionization (EI).

Detection Mode: Selective Ion Monitoring (SIM) can be used for quantification, with

characteristic ions for benzyl formate being monitored.

Applications in Research and Development
Fragrance and Flavor Industry
Benzyl formate is widely utilized as a fragrance ingredient in perfumes, cosmetics, and other

scented products.[9][18] It is also employed as a flavoring agent in the food industry, imparting

a fruity and sweet taste.[4][9][19]

Role in Organic Synthesis
A significant application of benzyl formate in modern organic synthesis is its use as a

convenient and effective carbon monoxide (CO) surrogate in palladium-catalyzed carbonylation

reactions.[20][21][22][23] This is particularly valuable as it avoids the handling of toxic and

flammable CO gas.

Palladium-Catalyzed Carbonylative Synthesis of Arylacetamides[20]

In this reaction, benzyl formate serves a dual role as both the CO source and the benzyl

alcohol substrate. The reaction proceeds via a C-N bond cleavage pathway and allows for the

synthesis of a variety of arylacetamides in high yields.[20]

Logical Workflow Diagram
The following diagram illustrates the logical workflow of a palladium-catalyzed carbonylation

reaction where benzyl formate is used as a CO surrogate for the synthesis of benzyl

benzoates.
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Caption: Workflow for Palladium-Catalyzed Synthesis of Benzyl Benzoates.

Biological and Toxicological Information
Benzyl formate is a member of the Aryl Alkyl Alcohol Simple Acid Esters (AAASAE) fragrance

structural group.[24] Toxicological and dermatological reviews have been conducted on benzyl
formate in the context of its use as a fragrance ingredient.[24][25] These studies have

evaluated its acute toxicity, skin and eye irritation potential, skin sensitization, and genotoxicity.

[24][25] While moderately toxic by ingestion and skin contact, it is generally regarded as safe at

the current levels of intake when used as a flavoring agent.[4][5]

The Human Metabolome Database identifies benzyl formate as a natural product found in

various foods and essential oils, including cranberries, sour cherries, and black tea.[26]

However, there is currently no substantial evidence in the scientific literature linking benzyl
formate to specific signaling pathways in the context of drug development. Its potential role in
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enhancing solubility and bioavailability is a general characteristic attributed to some esters but

is not specifically documented for benzyl formate in a therapeutic context.[9]

Safety and Handling
Benzyl formate is classified as harmful if swallowed or in contact with skin.[27] It is a

combustible liquid and appropriate safety precautions should be taken during handling. This

includes wearing protective gloves, clothing, and eye protection.[2][18] Store in a cool, dry, and

well-ventilated place away from sources of ignition.[27][28] For detailed safety information, refer

to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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